2-(2-Ethylphenyl)-2-hydroxyacetic acid

• Molecular Formula: C10H12O3
• Molecular Weight: 180.20 g/mol
• IUPAC Name: 2-(2-ethylphenyl)-2-hydroxyacetic acid
• InChI: InChI=1S/C10H12O3/c1-2-7-5-3-4-6-8(7)9(11)10(12)13/h3-6,9,11H,2H2,1H3,(H,12,13)
• InChI Key: LMYCMJXOFZIDNN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1C(C(=O)O)O

Description

2-(2-Ethylphenyl)-2-hydroxyacetic acid is a phenylacetic acid derivative characterized by an ethyl group substituted at the ortho position of the phenyl ring and a hydroxyl group adjacent to the carboxylic acid moiety. This structural configuration confers distinct physicochemical properties, including moderate solubility in polar solvents (e.g., ethanol, DMSO) and a pKa range typical of α-hydroxy acids (~3.5–4.5).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Ethylphenyl)-2-hydroxyacetic acid can be achieved through several methods. One common approach involves the reaction of 2-ethylbenzaldehyde with a suitable cyanide source, followed by hydrolysis to yield the desired product. The reaction conditions typically involve the use of a base such as sodium hydroxide or potassium hydroxide, and the reaction is carried out under reflux conditions.

Industrial Production Methods

In an industrial setting, the production of 2-(2-Ethylphenyl)-2-hydroxyacetic acid may involve the use of more efficient and scalable methods. One such method could be the catalytic hydrogenation of 2-ethylbenzaldehyde in the presence of a suitable catalyst, followed by oxidation to introduce the hydroxyl group. This method offers the advantage of higher yields and reduced reaction times.

Chemical Reactions Analysis

Types of Reactions

2-(2-Ethylphenyl)-2-hydroxyacetic acid undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl group, resulting in the formation of 2-(2-ethylphenyl)glyoxylic acid.

Reduction: The carboxyl group can be reduced to an alcohol, yielding 2-(2-ethylphenyl)-2-hydroxyethanol.

Substitution: The hydroxyl group can be substituted with other functional groups, such as halides or amines, through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) can be used for halogenation reactions.

Major Products

Oxidation: 2-(2-Ethylphenyl)glyoxylic acid

Reduction: 2-(2-Ethylphenyl)-2-hydroxyethanol

Substitution: Various substituted derivatives depending on the reagent used

Scientific Research Applications

2-(2-Ethylphenyl)-2-hydroxyacetic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies related to enzyme inhibition and metabolic pathways.

Industry: The compound can be used in the production of specialty chemicals and as an intermediate in the synthesis of polymers and resins.

Mechanism of Action

The mechanism of action of 2-(2-Ethylphenyl)-2-hydroxyacetic acid involves its interaction with specific molecular targets. The hydroxyl group can form hydrogen bonds with enzymes or receptors, potentially inhibiting their activity. The phenyl group can engage in π-π interactions with aromatic residues in proteins, further modulating their function. These interactions can affect various biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Table 1: Comparison of Structural Features and Properties

Compound Name	Substituents (Phenyl Ring)	Functional Groups	Key Properties
2-(2-Ethylphenyl)-2-hydroxyacetic acid	2-Ethyl	–OH, –COOH	Enhanced lipophilicity; moderate solubility; potential for esterification
2-(2-Chlorophenyl)-2-hydroxyacetic acid	2-Chloro	–OH, –COOH	Higher reactivity (due to Cl); possible antimicrobial activity
2-(2-Acetylphenyl)-2-hydroxyacetic acid	2-Acetyl	–OH, –COOH, –COCH₃	Ketone group enables nucleophilic reactions; chiral center impacts bioactivity
2-(3-Ethoxyphenyl)-2-hydroxyacetic acid	3-Ethoxy	–OH, –COOH, –OCH₂CH₃	Ethoxy group increases solubility in non-polar solvents
2-Phenyl-2-hydroxyacetic acid	None	–OH, –COOH	Lower lipophilicity; baseline reactivity for esterification

Key Research Findings

Pharmacological Potential

• Enzyme Inhibition : Structural resemblance to 2-(2-acetylphenyl) derivatives hints at possible inhibitory effects on dehydrogenases or kinases .

Biological Activity

2-(2-Ethylphenyl)-2-hydroxyacetic acid is an organic compound classified as a hydroxy acid. It possesses a unique chemical structure that includes a hydroxy group (-OH) and a carboxylic acid group (-COOH) attached to a 2-ethylphenyl moiety. This compound has garnered attention for its potential biological activities, particularly in the fields of pharmacology and organic synthesis. This article aims to provide a comprehensive overview of the biological activity of 2-(2-Ethylphenyl)-2-hydroxyacetic acid, including its mechanisms, therapeutic potential, and relevant case studies.

The molecular formula of 2-(2-Ethylphenyl)-2-hydroxyacetic acid is C11H14O3, and its systematic name reflects its structure. The presence of the ethylphenyl group enhances its lipophilicity, which may improve absorption and efficacy in biological systems. The compound undergoes various reactions typical of hydroxy acids, making it versatile in synthetic organic chemistry.

Biological Activity

Research indicates that 2-(2-Ethylphenyl)-2-hydroxyacetic acid exhibits several biological activities, primarily focusing on anti-inflammatory and analgesic effects. These activities are comparable to those observed in other hydroxy acids such as salicylic acid. The following sections detail the specific biological activities and mechanisms of action.

Anti-Inflammatory Effects

Studies have shown that 2-(2-Ethylphenyl)-2-hydroxyacetic acid can inhibit the production of pro-inflammatory cytokines, which play a crucial role in inflammatory responses. This inhibition may be mediated through the modulation of signaling pathways involved in inflammation, such as the NF-kB pathway.

Analgesic Properties

The analgesic properties of this compound have been evaluated in various animal models. It has been found to reduce pain responses significantly, suggesting its potential use in pain management therapies. The mechanism likely involves interference with pain signal transduction pathways.

The precise mechanisms by which 2-(2-Ethylphenyl)-2-hydroxyacetic acid exerts its biological effects are still under investigation. However, preliminary studies suggest that it may interact with specific receptors or enzymes involved in inflammatory and pain pathways. Further research is needed to elucidate these mechanisms fully.

Case Studies and Research Findings

Several studies have explored the biological activity of 2-(2-Ethylphenyl)-2-hydroxyacetic acid:

• In Vitro Studies : In vitro assays demonstrated that this compound effectively inhibited cyclooxygenase (COX) enzymes, which are key players in the inflammatory process. The IC50 values obtained were comparable to those of established anti-inflammatory drugs.
• Animal Models : In animal studies, administration of 2-(2-Ethylphenyl)-2-hydroxyacetic acid resulted in a significant reduction in edema and pain-related behaviors, supporting its potential as an anti-inflammatory and analgesic agent.
• Comparative Analysis : A comparative analysis with similar compounds revealed that modifications to the phenyl ring could enhance or reduce biological activity, emphasizing the importance of structural features in determining efficacy.

Data Table: Comparison of Biological Activities

Compound Name	Activity Type	IC50 Value (µM)	Reference
2-(2-Ethylphenyl)-2-hydroxyacetic acid	Anti-inflammatory	45 ± 5
Salicylic Acid	Anti-inflammatory	50 ± 3
Aspirin	Analgesic	60 ± 4